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Compound of Interest

Compound Name: Divanillin

Cat. No.: B108160

Divanillin, with a CAS Number of 2092-49-1, is a homodimer of vanillin, the primary flavor
component of vanilla.[1][2] This symmetrical biphenyl compound has garnered increasing
interest in the scientific community for its potential therapeutic applications, including anti-
inflammatory, antioxidant, and anti-cancer properties. This guide provides an in-depth overview
of divanillin's chemical properties, synthesis, and biological activities, with a focus on its
mechanism of action in relevant signaling pathways.

Physicochemical Properties

Divanillin, also known as dehydrodivanillin, possesses a molecular formula of CieH1406 and
a molecular weight of 302.28 g/mol .[2][3] It is a crystalline solid that is sparingly soluble in
water but soluble in organic solvents.

Property Value Reference
CAS Number 2092-49-1 [1][2]
Molecular Formula C16H1406 [2][3]
Molecular Weight 302.28 g/mol [2][3]

Synthesis and Experimental Protocols

Divanillin can be synthesized through the enzymatic dimerization of vanillin. This
biotransformation offers a green chemistry approach to producing divanillin.
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Enzymatic Synthesis of Divanillin

1. Laccase-Catalyzed Synthesis:
This protocol utilizes laccase from Trametes versicolor for the oxidative coupling of vanillin.
e Materials: Vanillin, acetone, sodium acetate buffer, laccase from Trametes versicolor.
e Procedure:
o Dissolve 6 g of vanillin in 80 mL of acetone.

o Add 720 mL of a sodium acetate buffer (5.6 g sodium acetate and 1.75 mL acetic acid in 1
L of water).

o Introduce 49.6 mg of laccase into the solution.
o Saturate the reaction mixture with oxygen.
o Stir the mixture gently at 25°C for 24 hours.
o Collect the precipitated crude divanillin by filtration.
 Purification:
o Dissolve the crude product in a 0.5 M NaOH solution.
o Precipitate divanillin by adding the solution to ethanol and acidifying with fuming HCI.
o Filter and rinse the purified divanillin with water and acetone.[1]
2. Horseradish Peroxidase-Catalyzed Synthesis:

An alternative enzymatic method employs horseradish peroxidase (HRP) and hydrogen
peroxide.

o Materials: Vanillin, horseradish peroxidase, hydrogen peroxide, water.
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e Procedure: This method involves the rapid dimerization of vanillin at ambient temperature in
an aqueous medium using HRP and hydrogen peroxide. The divanillin product is then
isolated by filtration.[2]

Biological Activities and Mechanisms of Action

Divanillin exhibits a range of biological activities, with its anti-inflammatory and anti-cancer
effects being of particular interest to the research community.

Anti-inflammatory Activity

While much of the detailed mechanistic work has been conducted on its precursor, vanillin,
divanillin is also recognized for its anti-inflammatory properties. Vanillin has been shown to
suppress the production of pro-inflammatory cytokines, including tumor necrosis factor-alpha
(TNF-a), interleukin-6 (IL-6), and interleukin-1p3 (IL-1[3).[4][5] This suppression is mediated
through the inhibition of key inflammatory signaling pathways such as the nuclear factor-kappa
B (NF-kB) and mitogen-activated protein kinase (MAPK) pathways.[4][5]

Anti-cancer and Anti-metastatic Activity

Divanillin has demonstrated significant potential as an anti-cancer agent, particularly in
inhibiting cancer cell invasion and metastasis.

Inhibition of the FAK/PI3K/Akt Signaling Pathway:

Divanillin has been shown to inhibit the metastatic potential of human cancer cells by targeting
the Focal Adhesion Kinase (FAK)/Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (Akt)
signaling pathway.[6] This pathway plays a crucial role in cell survival, proliferation, and
migration. By inhibiting the phosphorylation of FAK and Akt, divanillin disrupts the downstream
signaling cascade that promotes cancer cell invasion.[6]

Quantitative Anti-invasive Activity:

In studies on hepatocellular carcinoma cells, divanillin exhibited potent anti-invasive
properties.
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Cell Line ICso for Invasion Inhibition (pM)

Hepatocellular Carcinoma 23.3+7.4t041.3+4.2

These ICso values were found to be 26-34 fold lower than those of its monomeric precursor,
vanillin, highlighting the enhanced anti-metastatic potential of the dimeric form.[6]

Visualizing the Mechanisms
Enzymatic Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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